6-fluoro-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine

• IUPAC Name: 6-fluoro-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C13H10FN3S/c14-10-3-4-11-12(6-10)18-13(17-11)16-8-9-2-1-5-15-7-9/h1-7H,8H2,(H,16,17)
• InChI Key: CQJSYHWVFLQSEO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CNC2=NC3=C(S2)C=C(C=C3)F
• Molecular Formula: C13H10FN3S
• Molecular Weight: 259.30 g/mol

Description

The compound “6-fluoro-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine” is a complex organic molecule that contains a benzothiazole ring, a pyridine ring, and two fluorine atoms. Benzothiazoles are heterocyclic compounds with diverse applications in fields like medicine, agriculture, and materials science. Pyridines are also versatile heterocycles used in many pharmaceuticals.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzothiazole and pyridine rings, introduction of the fluorine atoms, and attachment of the pyridine to the benzothiazole via a methylene bridge. The exact methods would depend on the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzothiazole and pyridine rings, the two fluorine atoms attached to the 6-position of the benzothiazole and the pyridine, and the methylene bridge connecting the two rings.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-withdrawing fluorine atoms and the presence of the nitrogen atoms in the heterocyclic rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by factors such as its molecular structure, the presence of the fluorine atoms, and the characteristics of the benzothiazole and pyridine rings.

Scientific Research Applications

• Synthesis of Fluorinated Pyridines

• Enzymatic Synthesis of Fluorinated Compounds

• Colony-stimulating factor 1 receptor signaling in the central nervous system

• Catalytic stereoselective Mannich-type reactions for construction of fluorinated compounds

• Radiolabelled derivatives of a 2-amino-6-fluoro-n-[5-fluoro-pyridin-3-yl]- pyrazolo[1,5-a]pyrimidin-3-carboxamide compound

• Assembly of versatile fluorine-containing structures via N-heterocyclic carbene organocatalysis

Safety And Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, potential biological activity, and the specific conditions under which it’s handled.

Future Directions

The future directions for research on this compound could include exploring its potential uses in various fields, studying its reactivity and physical properties, and developing efficient methods for its synthesis.